Cas no 2198748-36-4 (N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine)

• Product Name: N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine
• CAS No: 2198748-36-4
• MF: C₁₅H₂₂N₄O
• MW: 274.361382961273
• CID: 5326128
• Update Time: 2025-05-30

N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine
• N,N-dimethyl-2-(3-methylimidazo[4,5-b]pyridin-2-yl)oxycyclohexan-1-amine

• Inchi： 1S/C15H22N4O/c1-18(2)12-8-4-5-9-13(12)20-15-17-11-7-6-10-16-14(11)19(15)3/h6-7,10,12-13H,4-5,8-9H2,1-3H3
• InChI Key： QKQOWLCZAWTQKQ-UHFFFAOYSA-N
• SMILES： O(C1=NC2=CC=CN=C2N1C)C1CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 2.4
• Topological Polar Surface Area: 43.2

Additional information on N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine

Professional Introduction to N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine (CAS No. 2198748-36-4)

N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2198748-36-4, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates a cyclohexanamine backbone, which is further functionalized with an N,N-dimethyl substituent, enhancing its chemical stability and reactivity. Additionally, the presence of a 3-methyl-3H-imidazo[4,5-b]pyridinyl moiety introduces a heterocyclic framework that is known to exhibit various pharmacological properties.

The significance of this compound lies in its potential applications across multiple therapeutic areas. Recent studies have highlighted the importance of heterocyclic compounds in the development of novel drugs, particularly those targeting central nervous system disorders, infectious diseases, and cancer. The imidazopyridine scaffold found in N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine is particularly noteworthy, as it has been shown to interact with numerous biological targets, including enzymes and receptors involved in disease pathways. This structural motif has been implicated in the design of molecules with potent antiviral and anti-inflammatory effects.

In the realm of drug development, the synthesis and characterization of such complex molecules are critical steps toward understanding their pharmacokinetic and pharmacodynamic profiles. The cyclohexanamine portion of the molecule contributes to its solubility and bioavailability, making it a suitable candidate for oral administration. Furthermore, the N,N-dimethyl group enhances the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo. These features collectively make N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine an attractive candidate for further preclinical and clinical investigations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before they are synthesized in the laboratory. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and target proteins. For instance, simulations have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. These findings provide a rational basis for designing experiments to validate these interactions experimentally.

The development of novel therapeutic agents often involves optimizing synthetic routes to improve yield and purity while minimizing side reactions. In the case of N,N-dimethyl-2-({3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}oxy)cyclohexan-1-amine, researchers have explored various synthetic strategies to construct the imidazopyridine moiety efficiently. One such approach involves multi-step reactions starting from commercially available precursors, followed by functional group transformations that introduce the necessary substituents at strategic positions within the molecule. These synthetic methodologies have been refined over time to achieve high regioselectivity and stereoselectivity, ensuring that the final product is obtained in optimal form.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure, confirming the presence of all intended functional groups and ensuring that impurities are minimized. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound at an atomic level, which can provide insights into its conformational preferences and potential interactions with biological targets.

The biological evaluation of N,N-dimethyl-2-({3-methyl--H-imidazo[4,5-b]pyridin--2--yl}oxy)cyclohexan--1--amine typically involves testing its activity against a panel of enzymes and receptors relevant to specific disease pathways. Initial screening assays may include cell-based assays to assess cytotoxicity and efficacy in model systems. Positive results from these screens would justify further investigation into its mechanism of action and potential therapeutic applications.

In conclusion, N,N-dimethyl--{--(3--methyl--3H-imidazo[4--5-b]pyridin--2--yl}oxy)--cyclohexan--1--amine represents a structurally complex and biologically relevant compound that warrants further exploration in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with potential therapeutic benefits across multiple disease areas. As computational methods continue to advance, researchers will be better equipped to predict and validate the biological activity of such compounds before they enter preclinical development pipelines.